Cas no 1806050-70-3 (3-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid)

3-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid is a versatile pyridine derivative with a functionalized structure, featuring an aminomethyl group, a chloro substituent, and a difluoromethyl moiety. The presence of both carboxylic acid and amine functionalities enhances its utility as a key intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group contributes to improved metabolic stability and bioavailability in drug development. Its chlorinated pyridine core offers reactivity for further derivatization, making it valuable in cross-coupling and nucleophilic substitution reactions. This compound is particularly useful in the design of bioactive molecules, where its structural features enable precise modulation of physicochemical properties. Suitable for controlled environments, it requires handling under inert conditions due to its reactive groups.

3-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid structure

1806050-70-3 structure

Product Name:3-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid

CAS No:1806050-70-3

MF:C₈H₇ClF₂N₂O₂

MW:236.603187799454

CID:4870186

Update Time:2025-07-22

3-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid
- Inchi： 1S/C8H7ClF2N2O2/c9-5-3(1-12)6(7(10)11)13-2-4(5)8(14)15/h2,7H,1,12H2,(H,14,15)
- InChI Key： HLAGUFGVGAXMPH-UHFFFAOYSA-N
- SMILES： ClC1C(C(=O)O)=CN=C(C(F)F)C=1CN

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 243
XLogP3: -1.8
Topological Polar Surface Area: 76.2

3-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029049367-1g	3-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid	1806050-70-3	97%	1g	$1,475.10	2022-04-01

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Additional information on 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid

3-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1806050-70-3)

The compound 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid, with the CAS number 1806050-70-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an aminomethyl group at position 3, a chlorine atom at position 4, a difluoromethyl group at position 2, and a carboxylic acid group at position 5. These substituents contribute to its distinctive chemical properties and potential biological activities.

Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The presence of the pyridine ring provides a rigid framework that can facilitate interactions with biological targets, while the substituents enhance its pharmacokinetic properties, such as solubility and bioavailability. For instance, the carboxylic acid group can participate in hydrogen bonding, which is crucial for binding to proteins or enzymes.

One of the most promising applications of 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid lies in its potential as an anti-cancer agent. Researchers have demonstrated that this compound exhibits selective cytotoxicity against cancer cells, making it a candidate for further investigation in oncology. Additionally, its ability to modulate key signaling pathways involved in cell proliferation and apoptosis has been reported in recent publications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The introduction of the difluoromethyl group at position 2 is particularly challenging due to the reactivity of fluorinated intermediates. However, advancements in fluorination techniques have enabled more efficient and scalable syntheses.

The structural versatility of 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid also makes it a valuable building block for constructing larger molecular frameworks. For example, it can serve as a precursor for peptide-based drugs or be incorporated into macrocyclic structures for drug delivery systems.

From an environmental perspective, understanding the degradation pathways and ecotoxicological effects of this compound is essential for ensuring its safe use and disposal. Preliminary studies suggest that it undergoes hydrolysis under certain conditions, but further research is needed to assess its long-term impact on ecosystems.

In conclusion, 3-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1806050-70-3) represents a significant advancement in organic synthesis and holds immense potential for various applications in medicine and beyond. As research continues to uncover its full spectrum of properties and uses, this compound is poised to play a pivotal role in shaping future therapeutic strategies.